![molecular formula C14H17N7O2S2 B2467707 3-ethyl-7-(4-(thiophen-2-ylsulfonyl)piperazin-1-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine CAS No. 1058457-36-5](/img/structure/B2467707.png)
3-ethyl-7-(4-(thiophen-2-ylsulfonyl)piperazin-1-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
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Overview
Description
3-ethyl-7-(4-(thiophen-2-ylsulfonyl)piperazin-1-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine is a useful research compound. Its molecular formula is C14H17N7O2S2 and its molecular weight is 379.46. The purity is usually 95%.
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Scientific Research Applications
Drug Discovery
The 1,2,3-triazole scaffold plays a crucial role in drug discovery. Researchers have exploited its high chemical stability, aromatic character, and hydrogen bonding ability to design novel compounds with therapeutic potential. Notable examples include anticonvulsant drugs like Rufinamide, broad-spectrum cephalosporin antibiotics such as cefatrizine, anticancer agents like carboxyamidotriazole, and β-lactam antibiotics like tazobactam .
Organic Synthesis
1,2,3-Triazoles serve as versatile building blocks in organic synthesis. Their regioselectivity and compatibility with various functional groups make them valuable intermediates. Researchers have employed click chemistry approaches to synthesize 1,2,3-triazoles efficiently .
Polymer Chemistry
The incorporation of 1,2,3-triazole moieties into polymers enhances their properties. These polymers exhibit improved stability, solubility, and mechanical strength. Researchers explore their use in drug delivery systems, coatings, and materials science .
Supramolecular Chemistry
1,2,3-Triazoles participate in supramolecular assemblies due to their hydrogen bonding capabilities. Researchers have designed host-guest systems, molecular receptors, and self-assembled structures using these motifs .
Bioconjugation and Chemical Biology
The 1,2,3-triazole linkage is widely employed in bioconjugation strategies. It facilitates the coupling of biomolecules (e.g., proteins, peptides, and nucleic acids) with other entities (e.g., fluorophores or nanoparticles). This has applications in imaging, diagnostics, and targeted drug delivery .
Fluorescent Imaging
Researchers have developed fluorescent probes based on 1,2,3-triazoles. These probes selectively bind to specific cellular components, enabling visualization and tracking of biological processes. Their use extends to live-cell imaging and disease diagnostics .
Mechanism of Action
Target of Action
Compounds with similar structures, such as 1,2,3-triazolo[4,5-d]pyrimidines, have been reported to exhibit a broad spectrum of biological activities, including antimicrobial , anticancer , and anti-inflammatory effects . These activities suggest that the compound may interact with a variety of cellular targets.
Mode of Action
It is known that triazolopyrimidines can interact with various enzymes and receptors in the cell, leading to changes in cellular function . The presence of a thiophene moiety could also contribute to the compound’s biological activity, as thiophene derivatives have been reported to exhibit a wide range of therapeutic properties .
Result of Action
Given the reported biological activities of similar compounds, it is likely that the compound exerts its effects by modulating the activity of various cellular targets, leading to changes in cellular function .
properties
IUPAC Name |
3-ethyl-7-(4-thiophen-2-ylsulfonylpiperazin-1-yl)triazolo[4,5-d]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N7O2S2/c1-2-21-14-12(17-18-21)13(15-10-16-14)19-5-7-20(8-6-19)25(22,23)11-4-3-9-24-11/h3-4,9-10H,2,5-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMKLHGQASUYWHG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C(=NC=N2)N3CCN(CC3)S(=O)(=O)C4=CC=CS4)N=N1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N7O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-ethyl-7-(4-(thiophen-2-ylsulfonyl)piperazin-1-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine |
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